1-Ethyl-4-(2-(indolin-1-yl)-2-oxoethyl)piperazine-2,3-dione
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Description
1-Ethyl-4-(2-(indolin-1-yl)-2-oxoethyl)piperazine-2,3-dione is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.346. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Packing Interactions
The compound's crystal structure has been studied, revealing that the piperazine ring adopts a chair conformation. The indoline-2,3-dione ring and the nitrobenzene ring form a dihedral angle, indicating specific spatial arrangements that may influence its reactivity and interaction with other molecules. Weak C—H⋯O and π–π stacking interactions observed in the crystal structure may contribute to its stability and solubility characteristics, which are essential for its potential applications in material science and drug design (Wang, Yao, Wan, C., Cao, Sheng-li, & Zheng, Tingting, 2010).
Hydrogen-Bond Association Studies
Investigations into the hydrogen-bond association of derivatives of 1,4-piperazine-2,5-diones have provided insights into the compound's ability to form polymorphic crystalline forms. Such studies are crucial for understanding the compound's behavior in solution and solid-state, impacting its applications in pharmaceutical formulations and crystalline material engineering (Weatherhead-Kloster, Robin A, Selby, H., Miller Iii, Walter B., & Mash, E., 2005).
Synthesis and Reaction Studies
Research on the synthesis and reactions of related piperazine-2,3-dione derivatives has led to the development of new methodologies for producing compounds with potential applications in drug development and organic synthesis. For instance, the synthesis and reaction of spiro[oxolane-2,2′-piperazine]-3′,6′-diones with N-Bromosuccinimide highlight the versatility of piperazine-2,3-dione derivatives in synthetic organic chemistry (Shin, C., Sato, Yoshiaki, Honda, S., & Yoshimura, J., 1983).
Anticonvulsant Activity
The anticonvulsant activity of new 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones has been explored, showing that these compounds are effective in various seizure models. Such studies are fundamental in the search for new therapeutic agents for the treatment of epilepsy and related disorders (Kamiński, K., Rzepka, S., & Obniska, J., 2011).
Bioactivity and Drug Resistance Studies
The modification of 1,4-piperazine-2,5-diones has been investigated for overcoming drug resistance in cancer therapy. The synthesis of derivatives aimed at circumventing anticancer drug resistance emphasizes the compound's potential in developing novel therapeutic strategies against resistant tumor cells (Shchekotikhin, A., Shtil, A., Luzikov, Y. N., Bobrysheva, Tatyana V, Buyanov, V. N., & Preobrazhenskaya, M., 2005).
Properties
IUPAC Name |
1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-4-ethylpiperazine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c1-2-17-9-10-18(16(22)15(17)21)11-14(20)19-8-7-12-5-3-4-6-13(12)19/h3-6H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQJHCHFHZICXHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)CC(=O)N2CCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.